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Compound of Interest

Compound Name: Iohexol

Cat. No.: B1672079 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Iohexol. Adherence to these procedures is critical for ensuring a safe laboratory environment

and the integrity of your research.

Iohexol, a widely used iodinated contrast agent, requires careful handling due to potential

hazards. While regulatory classifications may vary, a conservative approach to safety is

paramount. Some sources classify Iohexol as a hazardous substance, citing risks of skin and

eye irritation.[1][2] Therefore, treating it with appropriate caution is the most prudent course of

action.

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent recommendation across safety data sheets is the use of appropriate personal

protective equipment to prevent any direct contact with Iohexol.

Recommended PPE for Handling Iohexol:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact, which

may cause irritation.[1][2]

Eye Protection

Safety glasses with side

shields or chemical goggles.

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[3]

To protect eyes from splashes,

which can cause serious eye

irritation.[1][2]

Body Protection

Laboratory coat. Impervious

clothing may be necessary if

there is a risk of significant

exposure.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-certified respirator may

be required if dust is generated

or if working in a poorly

ventilated space.[3]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Iohexol minimizes the risk of exposure and contamination.

Receiving and Storage:
Inspect containers for damage upon receipt.

Store in a cool, dry, well-ventilated area, away from incompatible materials.[3]

Keep containers tightly sealed when not in use.[3]

Handling and Use:
Preparation:

Ensure a clean and organized workspace.
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Confirm that an eye-wash station and safety shower are readily accessible.[2]

Don all required PPE before handling the substance.

Procedure:

Handle Iohexol in a well-ventilated area to minimize inhalation of any dust.[3]

Avoid all personal contact with the substance, including inhalation.[3]

Do not eat, drink, or smoke in the handling area.[3]

Post-Procedure:

Wash hands thoroughly with soap and water after handling.[3]

Decontaminate the work area.

Launder contaminated work clothes separately before reuse.[3]

Disposal Plan:
Dispose of waste Iohexol and contaminated materials in a suitable, labeled container.[3]

Follow all local, state, and federal regulations for chemical waste disposal. Some sources

indicate that, as of their revision date, the product does not meet the EPA definition of

hazardous waste; however, it is crucial to verify this with your institution's environmental

health and safety department.[4]

Emergency Procedures: A Step-by-Step Guide
In the event of an emergency, a swift and informed response is critical.

Spill Response:
Minor Spills:

Remove all ignition sources.[3]
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Clean up spills immediately.[3]

Use dry clean-up procedures and avoid generating dust.[3]

Place the spilled material into a suitable, labeled container for waste disposal.[3]

Major Spills:

Evacuate the area and alert personnel.[3]

Contact your institution's emergency responders.[3]

Control personal contact by wearing appropriate protective clothing.[3]

Prevent spillage from entering drains or water courses.[3]

Personal Exposure:
Skin Contact:

Wash the affected area with plenty of soap and water.[1][2]

Remove contaminated clothing and wash it before reuse.[2]

Seek medical attention if irritation develops or persists.[3]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2]

Remove contact lenses if present and easy to do.[3]

Seek prompt medical attention.[2]

Inhalation:

Move the individual to fresh air.[2][3]
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Encourage the patient to blow their nose to ensure a clear breathing passage.[3]

If irritation or discomfort persists, seek medical attention.[3]

Ingestion:

Do NOT induce vomiting.

If the person is conscious, have them drink one or two glasses of water to dilute the

substance.

Seek immediate medical attention.

Visualizing Safe Handling and Emergency Protocols
To further clarify the necessary steps for safe handling and emergency response, the following

diagrams illustrate the procedural workflows.
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Figure 1: Standard Operating Procedure for Handling Iohexol
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Figure 2: Emergency Response Workflow for Iohexol Exposure

Figure 2: Emergency Response Workflow for Iohexol Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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